3-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C14H16FNO4S2/c15-12-2-1-3-13(8-12)22(18,19)16-9-14(20-6-5-17)11-4-7-21-10-11/h1-4,7-8,10,14,16-17H,5-6,9H2
• InChI Key: DGSYDKHOLNHQID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCC(C2=CSC=C2)OCCO)F
• Molecular Formula: C14H16FNO4S2
• Molecular Weight: 345.4 g/mol

Description

3-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)benzenesulfonamide, also known as Compound A, is a novel chemical compound that has been synthesized for scientific research purposes. This compound has shown great potential in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Biochemical Evaluation

Compounds within the benzenesulfonamide family have been synthesized and biochemically evaluated for various inhibitory activities. For instance, the synthesis and structure-activity relationship (SAR) analysis of N-(4-phenylthiazol-2-yl)benzenesulfonamides have revealed high-affinity inhibitors of kynurenine 3-hydroxylase, an enzyme important for neurophysiological research and potential therapeutic targets for diseases associated with neuronal injury (Röver et al., 1997).

Carbonic Anhydrase Inhibition for Tumor Research

Benzenesulfonamide derivatives have shown strong inhibitory effects on carbonic anhydrase isoenzymes, crucial for understanding tumor physiology and developing anticancer strategies. For example, studies have synthesized novel benzenesulfonamide derivatives to evaluate their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, revealing potential therapeutic agents (Küçükgüzel et al., 2013).

Fluorophores for Zinc Detection

Fluorophore research, critical for biological imaging and metal ion detection, has also benefited from benzenesulfonamide derivatives. Studies into zinc(II) specific fluorophores, such as the preparation and spectroscopic study of fluorophores substituted at sulfur with different groups, have provided valuable tools for intracellular zinc detection (Kimber et al., 2001).

COX-2 Inhibition for Pain and Inflammation Research

Research into cyclooxygenase-2 (COX-2) inhibitors has identified 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives as potent, selective, and orally active agents for treating conditions like rheumatoid arthritis and acute pain, illustrating the compound's significance in developing new pain management strategies (Hashimoto et al., 2002).

Metal Ion Sensing

Benzenesulfonamide derivatives have been utilized in developing metal ion sensors, showcasing their utility in environmental and biochemical sensing. For example, a pyrazoline-based fluorometric "Turn-off" sensor for Hg2+ detection demonstrates the compound's application in selective metal ion detection, an area of significant importance for environmental monitoring and safety assessments (Bozkurt & Gul, 2018).